[1-(2-Chloro-4-nitrophenyl)pyrrolidin-3-yl]dimethylamine

• CAS RN: 947149-13-5
• Molecular Formula: C12H16ClN3O2
• Molecular Weight: 269.73 g/mol
• IUPAC Name: 1-(2-chloro-4-nitrophenyl)-N,N-dimethylpyrrolidin-3-amine
• InChI: InChI=1S/C12H16ClN3O2/c1-14(2)10-5-6-15(8-10)12-4-3-9(16(17)18)7-11(12)13/h3-4,7,10H,5-6,8H2,1-2H3
• InChI Key: FDDMQLQRCXSZDR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(C1)C2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

[1-(2-Chloro-4-nitrophenyl)pyrrolidin-3-yl]dimethylamine is a useful research compound. Its molecular formula is C12H16ClN3O2 and its molecular weight is 269.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-1-fluoro-4-nitrobenzene (4.79 g), dimethylpyrrolidin-3-ylamine (2.60 g), potassium carbonate (3.82 g) and DMF (35 mL) was stirred at room temperature for 4 hours. The reaction mixture was partitioned between water and ethyl acetate. The organic phase was extracted with hydrochloric acid (2 M), and the extract was basified with sodium hydroxide solution (2M). Extraction with ethyl acetate afforded an organic phase which was dried and concentrated. The product with the molecular weight of 269.73 (C12H16ClN3O2) was obtained in this way; MS (ESI): 270 (M+H+).